N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11-3-6-14(7-4-11)22-10-16(19)17-15-8-5-13(18(20)21)9-12(15)2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: VDSXOZPVAIBZAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C16H16N2O4
• DSSTOX Substance ID: DTXSID60387006
• Molecular Weight: 300.31 g/mol
• CAS RN: 303092-48-0

Description

N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide, also known as MNPA, is a synthetic compound that belongs to the class of acetanilide derivatives. It is a yellow crystalline powder with a molecular formula of C16H16N2O4. MNPA has been of great interest to researchers due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has also been shown to possess antitumor properties, making it a promising candidate for the development of anticancer drugs. Additionally, N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.

Mechanism Of Action

The exact mechanism of action of N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of COX-2. COX-2 is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins, which are involved in the inflammatory response. By inhibiting the activity of COX-2, N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide reduces the production of prostaglandins, thereby reducing inflammation.

Biochemical And Physiological Effects

N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities in animal models. It has also been found to possess antitumor properties, making it a potential candidate for the development of anticancer drugs. N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has been shown to inhibit the activity of COX-2, reducing the production of prostaglandins and thereby reducing inflammation.

Advantages And Limitations For Lab Experiments

N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has several advantages for lab experiments. It is easily synthesized using readily available starting materials and can be obtained in high yields. N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide is also stable under a wide range of conditions, making it easy to handle in the laboratory. However, N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has some limitations. It is relatively insoluble in water, which can make it difficult to administer to animals in studies. Additionally, N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several potential future directions for the study of N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide. One direction is the development of N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide-based anticancer drugs. N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide has been shown to possess antitumor properties, making it a promising candidate for the development of anticancer drugs. Another direction is the study of the mechanism of action of N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide. While it is believed to inhibit the activity of COX-2, the exact mechanism of action of N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide is not fully understood. Further studies are needed to elucidate the mechanism of action of N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide. Finally, the safety and efficacy of N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide in humans need to be further studied to determine its potential as a therapeutic agent.

Synthesis Methods

N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide can be synthesized through a multi-step process starting from 2-methyl-4-nitroaniline and 4-methylphenol. The first step involves the reaction of 2-methyl-4-nitroaniline with acetic anhydride to form N-acetyl-2-methyl-4-nitroaniline. This intermediate is then reacted with sodium hydroxide and 4-methylphenol to form N-(2-methyl-4-nitrophenyl)-2-(4-methylphenoxy)acetamide.